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Compound of Interest

Compound Name: Becondogrel

Cat. No.: B15294390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Becondogrel is an antiplatelet agent that functions as an irreversible antagonist of the P2Y12

receptor, playing a crucial role in inhibiting platelet aggregation.[1][2] As a prodrug,

Becondogrel is a derivative of clopidogrel, modified to overcome certain metabolic limitations.

[1][3] Proper preparation of Becondogrel stock solutions is critical for accurate and

reproducible results in in vitro and cell culture-based assays. This document provides a

detailed protocol for the preparation, storage, and handling of Becondogrel stock solutions for

research use.

Chemical Properties
A clear understanding of the chemical properties of Becondogrel is essential for accurate

stock solution preparation.
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Property Value Source

Chemical Name

methyl (S)-2-(2-

chlorophenyl)-2-((S)-2-oxo-

2,6,7,7a-tetrahydrothieno[3,2-

c]pyridin-5(4H)-yl)acetate

[4]

Molecular Formula C16H16ClNO3S [4]

Molecular Weight 337.82 g/mol [1][2][4]

CAS Number 1416696-44-0 [2][4]

Stock Solution Preparation
The following table provides the required mass of Becondogrel to prepare stock solutions of

various concentrations. The choice of solvent may vary, and it is recommended to consult the

manufacturer's product sheet. Dimethyl sulfoxide (DMSO) is a common solvent for similar

compounds used in cell culture.

Desired Concentration Volume
Mass of Becondogrel (for
337.82 g/mol )

1 mM 1 mL 0.33782 mg

5 mM 1 mL 1.6891 mg

10 mM 1 mL 3.3782 mg

50 mM 1 mL 16.891 mg

Experimental Protocol
This protocol outlines the steps for preparing a sterile stock solution of Becondogrel.

Materials:

Becondogrel powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm)

Laminar flow hood

Procedure:

Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to

prevent contamination.

Weighing: Accurately weigh the required amount of Becondogrel powder using a calibrated

analytical balance.

Dissolution: Add the appropriate volume of DMSO to the Becondogrel powder to achieve

the desired stock concentration.

Solubilization: Vortex the solution until the Becondogrel is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) may aid in dissolution if necessary.

Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a

sterile tube. This step is crucial for removing any potential microbial contaminants.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or cryovials. This minimizes freeze-thaw cycles and reduces the risk of

contamination.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage: Store the aliquots protected from light. For short-term storage (days to weeks), 0-

4°C is recommended. For long-term storage (months to years), store at -20°C.[4]
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Experimental Workflow
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Preparation

Solubilization

Sterilization & Storage

Weigh Becondogrel Powder

Add Anhydrous DMSO

Calculate volume for desired concentration

Vortex to Dissolve

Filter with 0.22 µm Syringe Filter

Aliquot into Sterile Tubes

Store at -20°C (Long-term) or 4°C (Short-term)
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Becondogrel Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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